(1-Methoxy-2-oxopyrrolidin-3-yl)(triphenyl)phosphanium bromide

• CAS RN: 118411-48-6
• Molecular Formula: C23H23BrNO2P
• Molecular Weight: 456.3 g/mol
• IUPAC Name: (1-methoxy-2-oxopyrrolidin-3-yl)-triphenylphosphanium;bromide
• InChI: InChI=1S/C23H23NO2P.BrH/c1-26-24-18-17-22(23(24)25)27(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21;/h2-16,22H,17-18H2,1H3;1H/q+1;/p-1
• InChI Key: QOUMEDSCLCOOHO-UHFFFAOYSA-M
• Canonical SMILES: CON1CCC(C1=O)[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]

Description

(1-Methoxy-2-oxopyrrolidin-3-yl)(triphenyl)phosphanium bromide is a useful research compound. Its molecular formula is C23H23BrNO2P and its molecular weight is 456.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 75 g of N-methoxy-3-bromo-2-pyrrolidone, 105 g of triphenylphosphine and 700 ml of tetrahydrofuran was heated and refluxed for 24 hours. After cooled, the resulting precipitates were taken with filtration and washed with tetrahydrofuran. Dried, 54 g of the title compound 5 was obtained.